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Compound of Interest

Compound Name: ER-27319

Cat. No.: B1623812 Get Quote

This document provides immediate safety, handling, and disposal protocols for ER-27319, a

selective Spleen tyrosine kinase (Syk) inhibitor. The following procedures are designed for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices and operational efficiency.

I. Chemical and Physical Properties
ER-27319 maleate is an acridone-related compound with the following properties:

Property Value

IUPAC Name
10-(3-Aminopropyl)-3,4-dimethyl-9(10H)-

acridinone maleate

Molecular Formula C18H20N2O.C4H4O4

Molecular Weight 396.17 g/mol

CAS Number 1204480-26-1

Appearance Data not available

Purity ≥98% (HPLC)[1]

Solubility Data not available
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Note: The chemical, physical, and toxicological properties of ER-27319 have not been

thoroughly investigated[2].

II. Personal Protective Equipment (PPE) and
Handling
Strict adherence to safety protocols is mandatory when handling ER-27319 to prevent

exposure.

PPE Category Specific Requirements

Hand Protection

Use appropriate chemical-resistant gloves

(minimum standard BS EN 374:2003). Inspect

gloves before use. Wash and dry hands

thoroughly after handling[2].

Eye Protection Wear appropriate safety glasses[2].

Skin and Body
Wear suitable protective clothing to prevent skin

contact[2]. A laboratory coat is required.

Respiratory

If a risk assessment indicates it is necessary,

use a suitable respirator. Work in a chemical

fume hood with an independent air supply

system to avoid inhalation of dust and

aerosols[2].

General Handling Precautions:

Work in a well-ventilated area, preferably a laboratory fume hood[2].

Avoid contact with skin, eyes, and clothing[2].

Prevent the formation of dust and aerosols[2].

Keep away from sources of ignition[2].

Ensure a safety shower and eye wash station are readily accessible[2].
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III. Emergency Procedures
Immediate and appropriate responses to accidental exposure are critical.

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air and monitor their

breathing. If breathing is difficult, administer

oxygen. If breathing stops, provide artificial

respiration. Seek immediate medical

attention[2].

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing and

shoes, and wash them before reuse. Consult a

doctor[2].

Eye Contact

Flush eyes with copious amounts of water for at

least 15 minutes. Seek immediate medical

attention[2].

Ingestion

Rinse the mouth with water. Do not induce

vomiting unless directed by medical personnel.

Never give anything by mouth to an

unconscious person. Consult a doctor[2].

Accidental Release: In the event of a spill, do not take action without suitable protective

clothing. Evacuate personnel to a safe area and ensure adequate ventilation. Cover the

spillage with a suitable absorbent material, sweep it up, and place it in an appropriate container

for disposal[2].

IV. Storage and Disposal
Proper storage and disposal are essential for safety and regulatory compliance.
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Aspect Guidelines

Storage

Store in a tightly sealed container in a cool, dry,

and well-ventilated area. Decomposition may

occur upon exposure to certain conditions or

materials[2].

Disposal

Dispose of waste material in accordance with

local, state, and federal regulations. Do not let

the product enter drains[2].

V. Biological Activity and Experimental Protocols
ER-27319 is a selective inhibitor of Syk kinase, which plays a critical role in allergic responses.

It inhibits the tyrosine phosphorylation of Syk that is initiated by the engagement of the high-

affinity IgE receptor, FcεRI, on mast cells[3]. This action abrogates degranulation and the

production of pro-inflammatory mediators like TNF-α, with an IC50 of 10 μM[4].

The following diagram illustrates the experimental workflow to assess the inhibitory effect of

ER-27319 on Syk activation in mast cells.
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or Piceatannol (100 nM) Control (No Inhibitor)
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In vitro kinase assay with GST-HS1

SDS/PAGE and Autoradiography
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Caption: Workflow for assessing ER-27319's effect on Syk activity.
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The diagram below outlines the signaling pathway initiated by FcεRI engagement and the point

of inhibition by ER-27319.

Receptor Activation
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Caption: ER-27319 inhibits Syk activation in the FcεRI pathway.

This protocol is used to determine the effect of ER-27319 on Syk activity.

Cell Culture and Stimulation:

Culture IgE-sensitized RBL-2H3 cells.

Incubate the cells with or without 30 μM ER-27319 or a control inhibitor (e.g., 100 nM

piceatannol).

Stimulate the cells with an appropriate antigen for 3 minutes[5].

Syk Immunoprecipitation:

Lyse the cells to release cellular proteins.

Immunoprecipitate Syk from the cell lysates using an anti-Syk antibody[5].

Kinase Assay:

Incubate the immunoprecipitated Syk with a substrate, such as GST-HS1, in a kinase

assay buffer[5].

For testing direct inhibition, ER-27319 can be added directly to the assay mixture

containing activated Syk from untreated cells[5].

Analysis:

Resolve the proteins by SDS/PAGE.

Analyze the phosphorylation of the substrate by autoradiography or Western blotting with

an anti-phosphotyrosine antibody to determine the level of Syk activity[5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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